N-Acetyl-L-tyrosine ethyl ester monohydrate
N-Acetyl-L-tyrosine ethyl ester monohydrate
Brand Name:
Vulcanchem
CAS No.:
36546-50-6
VCID:
VC0167268
InChI:
InChI=1S/C13H17NO4.H2O/c1-3-18-13(17)12(14-9(2)15)8-10-4-6-11(16)7-5-10;/h4-7,12,16H,3,8H2,1-2H3,(H,14,15);1H2/t12-;/m0./s1
SMILES:
CCOC(=O)C(CC1=CC=C(C=C1)O)NC(=O)C.O
Molecular Formula:
C13H19NO5
Molecular Weight:
269.29 g/mol
N-Acetyl-L-tyrosine ethyl ester monohydrate
CAS No.: 36546-50-6
Reference Standards
VCID: VC0167268
Molecular Formula: C13H19NO5
Molecular Weight: 269.29 g/mol
| CAS No. | 36546-50-6 |
|---|---|
| Product Name | N-Acetyl-L-tyrosine ethyl ester monohydrate |
| Molecular Formula | C13H19NO5 |
| Molecular Weight | 269.29 g/mol |
| IUPAC Name | ethyl (2S)-2-acetamido-3-(4-hydroxyphenyl)propanoate;hydrate |
| Standard InChI | InChI=1S/C13H17NO4.H2O/c1-3-18-13(17)12(14-9(2)15)8-10-4-6-11(16)7-5-10;/h4-7,12,16H,3,8H2,1-2H3,(H,14,15);1H2/t12-;/m0./s1 |
| Standard InChIKey | YWAVLHZJMWEYTA-YDALLXLXSA-N |
| Isomeric SMILES | CCOC(=O)[C@H](CC1=CC=C(C=C1)O)NC(=O)C.O |
| SMILES | CCOC(=O)C(CC1=CC=C(C=C1)O)NC(=O)C.O |
| Canonical SMILES | CCOC(=O)C(CC1=CC=C(C=C1)O)NC(=O)C.O |
| Synonyms | ATEE ethyl N-alpha-acetyl-tyrosinate ethyl N-alpha-acetyl-tyrosinate hydrochloride N-acetyl-L-tyrosine ethyl este |
| PubChem Compound | 2723594 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume